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Compound of Interest

Compound Name: CAY 10465

Cat. No.: B15603190

For researchers, scientists, and drug development professionals utilizing CAY 10465, a
selective and high-affinity aryl hydrocarbon receptor (AhR) agonist, ensuring its proper disposal
is a critical component of laboratory safety and regulatory compliance.[1] While a specific,
detailed disposal protocol for CAY 10465 is not publicly available, the product information
strongly advises treating it as a hazardous material.[2] Therefore, adherence to established
guidelines for hazardous chemical waste is mandatory.

It is imperative to obtain and thoroughly review the Safety Data Sheet (SDS) provided by the
supplier before handling and disposing of CAY 10465.[2] This document will contain specific
information regarding the compound's hazards and the requisite safety precautions.

Core Disposal Procedures

The disposal of CAY 10465, whether in its pure solid form, in solution, or as a contaminant on
laboratory equipment, must be managed through an approved hazardous waste program. This
ensures the safety of laboratory personnel and prevents environmental contamination.

1. Unused or Expired CAY 10465 (Solid):

e Collection: Place the solid CAY 10465 in a designated, well-sealed, and clearly labeled
hazardous waste container.

o Labeling: The label must include the full chemical name ("CAY 10465"), the CAS Number
(688348-33-6), and appropriate hazard warnings as indicated in the SDS.[3]
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Storage: Store the container in a designated satellite accumulation area for hazardous
waste, segregated from incompatible materials.

Disposal: Contact your institution's Environmental Health and Safety (EHS) department or a
certified hazardous waste disposal contractor for pickup and final disposal.

. CAY 10465 Solutions (e.g., in DMSO or Ethanol):

Collection: All solutions containing CAY 10465 should be collected in a dedicated, leak-proof,
and sealed container suitable for liquid hazardous waste.

Labeling: The waste container label must list all chemical components, including the solvent
(e.g., "CAY 10465 in DMSQ") and their estimated concentrations.

Storage: Store the liquid waste container in a secondary containment tray within a
designated hazardous waste accumulation area.

Disposal: Arrange for collection by your institution's EHS or a licensed waste management
provider. Under no circumstances should these solutions be poured down the drain.

. Contaminated Laboratory Materials:

Collection: Any items that have come into contact with CAY 10465, such as pipette tips,
gloves, bench paper, and empty vials, must be considered contaminated solid waste. These
items should be collected in a designated, sealed container or a durable, clearly labeled bag.

Disposal: This contaminated waste must be disposed of through the hazardous waste
stream, following the same procedure as for the solid CAY 10465.

Quantitative Data for CAY 10465

For ease of reference in experimental design and safety assessment, the following table
summarizes key quantitative information for CAY 10465.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b15603190?utm_src=pdf-body
https://www.benchchem.com/product/b15603190?utm_src=pdf-body
https://www.benchchem.com/product/b15603190?utm_src=pdf-body
https://www.benchchem.com/product/b15603190?utm_src=pdf-body
https://www.benchchem.com/product/b15603190?utm_src=pdf-body
https://www.benchchem.com/product/b15603190?utm_src=pdf-body
https://www.benchchem.com/product/b15603190?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value
Molecular Weight 317.13 g/mol [3]
Purity 298%[2]

Soluble in ethanol, DMSO, and

Solubility in Organic Solvents ) )
dimethylformamide (at least 20 mg/ml)[2]

Sparingly soluble; a 1:1 solution of DMSO:PBS
Aqueous Solubility (pH 7.2) yields a solubility of approximately 0.5
mg/mi[2]

Stable for at least two years when stored at

Storage (Solid Form) 20°C[2]

Not recommended for storage for more than one

Storage (Aqueous Solution) day[2]
ay

General Experimental Protocol Considerations

Given its function as an AhR agonist, a typical in vitro experimental workflow involving CAY
10465 would include:

o Stock Solution Preparation: Dissolving the crystalline solid in a suitable organic solvent, such
as DMSO, to create a concentrated stock solution.

o Working Solution Preparation: Diluting the stock solution in an appropriate aqueous buffer or
cell culture medium to the final desired experimental concentration.

o Application: Introducing the working solution to the biological system (e.g., cell culture).

 Incubation and Analysis: Allowing for an appropriate incubation period before conducting
downstream analyses to assess the effects of AhR activation.

Logical Workflow for CAY 10465 Disposal

The following diagram outlines the decision-making process for the safe and compliant
disposal of waste generated from the use of CAY 10465.
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Caption: Decision workflow for the disposal of CAY 10465 waste materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 2. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
e 3. CAY 10465 - MedChem Express [bioscience.co.uk]

 To cite this document: BenchChem. [Navigating the Safe Disposal of CAY 10465: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15603190#cay-10465-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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